(3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

• IUPAC Name: [3-[(2-chlorophenyl)sulfanylmethyl]-1-benzofuran-2-yl]-phenylmethanone
• InChI: InChI=1S/C22H15ClO2S/c23-18-11-5-7-13-20(18)26-14-17-16-10-4-6-12-19(16)25-22(17)21(24)15-8-2-1-3-9-15/h1-13H,14H2
• InChI Key: HHWCBNANLHLNRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)CSC4=CC=CC=C4Cl
• Molecular Formula: C22H15ClO2S
• Molecular Weight: 378.9 g/mol

Description

“(3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone” is a complex organic compound. It contains a benzofuran ring, which is a type of heterocyclic compound. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzofuran ring attached to a phenyl group via a methanone linkage. It also has a sulfanyl group attached to a 2-chlorophenyl group.

Scientific Research Applications

Synthesis and Biological Activities

Benzofuran derivatives have been synthesized and evaluated for various biological activities. For example, the synthesis of novel N-phenylpyrazolyl aryl methanone derivatives, which include benzofuran units, has demonstrated that some of these compounds exhibit favorable herbicidal and insecticidal activities (Wang et al., 2015). This suggests that similar structures could be explored for their potential use in agricultural chemicals.

Antimicrobial Activity

Several studies have focused on synthesizing benzofuran derivatives and testing their antimicrobial efficacy. A novel series of benzofuran derivatives was prepared and showed significant antimicrobial activity, highlighting the potential of such compounds in developing new antimicrobial agents (Kenchappa et al., 2016). This indicates that related compounds, including the one of interest, could be valuable in medical research focused on combating infectious diseases.

Antioxidant Properties

The synthesis and evaluation of benzofuran-2-yl(phenyl)methanone derivatives for their antioxidant properties have been reported, revealing that some derivatives possess significant free radical scavenging activity (Rashmi et al., 2014). This suggests the utility of benzofuran derivatives in studying oxidative stress-related conditions and developing potential therapeutic agents.

Probes for β-Amyloid Plaques

Research has also been conducted on benzofuran-2-yl(phenyl)methanone derivatives as novel probes for β-amyloid plaques, which are significant in Alzheimer's disease research. Some compounds displayed high affinity for Aβ(1-42) aggregates, indicating their potential application in diagnosing and studying Alzheimer's disease (Cui et al., 2011).

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzofuran derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Pharmacokinetics

Its bioavailability, half-life, and clearance rate are also unknown .

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity .